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Compound of Interest

Compound Name: VO-Ohpic trihydrate

Cat. No.: B10780451

Audience: Researchers, scientists, and drug development professionals.

Introduction: VO-Ohpic trihydrate is a potent, selective, and reversible inhibitor of the tumor
suppressor PTEN (Phosphatase and Tensin homolog deleted on chromosome 10). PTEN
functions as a lipid phosphatase, dephosphorylating phosphatidylinositol (3,4,5)-trisphosphate
(PIP3) to phosphatidylinositol (4,5)-bisphosphate (P1P2), thereby negatively regulating the
PI13K/Akt signaling pathway. By inhibiting PTEN, VO-Ohpic trihydrate leads to an
accumulation of cellular PIP3, which in turn activates downstream targets like the
serine/threonine kinase Akt.[1] This activation influences critical cellular processes including
proliferation, survival, and glucose uptake, making VO-Ohpic a valuable tool for studying
cancer biology and metabolic diseases.[1][2][3] This document provides detailed protocols for
the dissolution, storage, and application of VO-Ohpic trihydrate for in vitro cell culture
experiments.

Data Summary

The following table summarizes the key quantitative data for VO-Ohpic trihydrate based on
available information.
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Solvent /

Parameter Value . Source(s)
Conditions
Molecular Weight ~415.2 - 417.22 g/mol  N/A [1114]
In vitro enzyme
ICs0 (PTEN) 35-46 nM [11[2][41[5]
assays
- =50 mg/mL (~120 DMSO (fresh,
Solubility [51[6]
mM) anhydrous)
> 121.8 mg/mL DMSO [4117]
25 mM DMSO
Ethanol (with
> 45.8 mg/mL o [41[7]
sonication)
1 mg/mL PBS (pH 7.2) [2]
< 0.1 mg/mL
Water [51[6]
(Insoluble)
-20°C forup to 3 Store under
Storage (Powder) ] ] N [1][5]
years desiccating conditions
Storage (Stock -80°C forup to 6
_ In DMSO [5][6]
Solution) months

-20°C forupto 1

In DMSO [5][6]
month

Typical Cell Culture ] )
_ Varies by cell line and
Working 75nM -5 uM [1103114]
. assay
Concentration

Experimental Protocols

Protocol 1: Preparation of a High-Concentration Stock
Solution
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This protocol describes the preparation of a 25 mM stock solution of VO-Ohpic trihydrate in
DMSO.

Materials:

VO-Ohpic trihydrate powder (Molecular Weight used for calculation: 417.22 g/mol )

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic water bath (optional)

Calibrated pipettes

Procedure:

Equilibration: Allow the vial of VO-Ohpic trihydrate powder to equilibrate to room
temperature for 15-20 minutes before opening to prevent moisture condensation.

e Weighing: Accurately weigh the desired amount of powder. For example, to prepare 1 mL of
a 25 mM stock solution, weigh out 10.43 mg of VO-Ohpic trihydrate (417.22 g/mol * 0.025
mol/L * 0.001 L = 0.01043 g).

» Dissolution: Add the appropriate volume of fresh, anhydrous DMSO to the powder. For the
example above, add 1 mL of DMSO.

e Mixing: Cap the vial tightly and vortex thoroughly for 1-2 minutes to dissolve the compound.

 Aiding Dissolution (if necessary): If the compound does not fully dissolve, gentle warming of
the tube to 37°C for 10 minutes and/or sonication in an ultrasonic bath for a few minutes can
aid dissolution.[4][7] Visually inspect the solution to ensure there are no visible particulates.

» Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound,
dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge tubes.

[1][5]
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o Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for
short-term storage (up to 1 month).[5][6]

Protocol 2: Application in a Cell-Based Assay (Example:
Cell Viability)

This protocol provides a general workflow for treating cultured cells with VO-Ohpic trihydrate.

Materials:

Cells of interest plated in a 96-well plate

Complete cell culture medium

Prepared VO-Ohpic trihydrate stock solution (e.g., 25 mM in DMSO)

Phosphate-Buffered Saline (PBS)

Cell viability reagent (e.g., MTT, PrestoBlue™, CellTiter-Glo®)
Procedure:

o Cell Seeding: Seed cells in a 96-well plate at a density appropriate for the cell line and
duration of the experiment. Allow cells to adhere and resume logarithmic growth (typically
18-24 hours).

e Preparation of Working Solutions:
o Thaw an aliquot of the VO-Ohpic stock solution at room temperature.

o Perform serial dilutions of the stock solution in complete cell culture medium to achieve
the desired final concentrations. For example, to achieve a final concentration of 5 uM in a
well containing 100 pL of medium, you can prepare an intermediate dilution first.

o Important: Ensure the final concentration of DMSO in the culture medium is non-toxic to
the cells, typically < 0.5%.[8] Prepare a vehicle control using the same final concentration
of DMSO as the highest treatment dose.
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e Cell Treatment:
o Carefully remove the old medium from the wells.

o Add the medium containing the various concentrations of VO-Ohpic trihydrate (and the
vehicle control) to the appropriate wells.

 Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours) in a
standard cell culture incubator (37°C, 5% CO2).[1]

e Assay: Following incubation, perform the cell viability assay according to the manufacturer's
instructions.

o Data Analysis: Measure the output (e.g., absorbance or fluorescence) and normalize the
data to the vehicle-treated control cells to determine the effect of VO-Ohpic trihydrate on
cell viability.

Visualizations
Logical Workflow: From Powder to Cell Treatment

The following diagram illustrates the standard workflow for preparing VO-Ohpic trihydrate for
use in cell culture experiments.
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Caption: Workflow for preparing VO-Ohpic trihydrate stock and working solutions.
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Signaling Pathway: Mechanism of Action

This diagram illustrates the effect of VO-Ohpic trihydrate on the PTEN/PI3K/Akt signaling
pathway.
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Caption: VO-Ohpic inhibits PTEN, leading to Akt activation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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